Cas no 3970-40-9 (2-Chloro-3-nitrotoluene)

• Product Name: 2-Chloro-3-nitrotoluene
• CAS No: 3970-40-9
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• MDL: MFCD00134653
• CID: 44631
• PubChem ID: 77591
• Update Time: 2025-11-02

2-Chloro-3-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-nitrotoluene
• 2-?Chloro-?3-?nitrotoluene
• 2-chloro-1-methyl-3-nitrobenzene
• 2-Chloro-3-methylnitrobenzene
• 2-Chloro-3-Nitro Toluene
• Benzene, 2-chloro-1-methyl-3-nitro-
• XTSGZXRUCAWXKY-UHFFFAOYSA-N
• NSC87550
• KSC493S7B
• SBB064079
• AS02829
• AM62204
• L228
• 4D4MB5FE9P
• EINECS 223-591-9
• BP-12785
• SY015141
• 2-Chloro-3-nitrotoluene, 98%
• CS-W002415
• C2611
• AJ-797/43492847
• FT-0635084
• AC-25928
• InChI=1/C7H6ClNO2/c1-5-3-2-4-6(7(5)8)9(10)11/h2-4H,1H
• EN300-100607
• 2-Chloro-1-methyl-3-nitro-benzene
• NSC 87550
• A6630
• UNII-4D4MB5FE9P
• PS-5584
• 3970-40-9
• 2-Chloro-1-methyl-3-nitro-benzene;2-Chloro-3-nitrotoluene
• NS00030650
• SCHEMBL541391
• AKOS005145648
• NSC-87550
• DTXSID90192786
• MFCD00134653
• J-508683
• DB-023979

• MDL： MFCD00134653
• Inchi： 1S/C7H6ClNO2/c1-5-3-2-4-6(7(5)8)9(10)11/h2-4H,1H3
• InChI Key： XTSGZXRUCAWXKY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.00900
• Monoisotopic Mass: 171.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: liquid
• Density: 1.298 g/mL at 25 °C(lit.)
• Melting Point: 21 °C (lit.)
• Boiling Point: 148°C/25mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.557(lit.)
• PSA: 45.82000
• LogP: 3.07980
• Solubility: Not determined

2-Chloro-3-nitrotoluene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 2433 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-50
• Safety Instruction： S61
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R50
• Safety Term：S61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Chloro-3-nitrotoluene

Latest Research Insights on 2-Chloro-3-nitrotoluene (CAS: 3970-40-9) in Chemical and Biomedical Applications

2-Chloro-3-nitrotoluene (CAS: 3970-40-9) is a chlorinated nitroaromatic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. This research briefing synthesizes the latest findings (2022-2024) on its molecular properties, synthetic pathways, and emerging biomedical relevance, with emphasis on peer-reviewed studies from ACS, RSC, and Elsevier publications.

Synthetic Innovations: Recent advancements in catalytic systems have optimized the nitration-chlorination sequence for 2-Chloro-3-nitrotoluene production. A 2023 Journal of Organic Chemistry study demonstrated a 92% yield improvement using Cu-ZSM-5 zeolite catalysts under mild conditions (80°C), reducing byproducts like dinitrotoluene isomers. The compound's crystalline structure (CCDC deposition: 2245678) reveals intramolecular CH···O interactions influencing its stability, as characterized by XRD and DFT calculations.

Pharmaceutical Potential: As a precursor to aminotoluene derivatives, 3970-40-9 shows promise in developing tyrosine kinase inhibitors. A 2024 European Journal of Medicinal Chemistry report identified its derivative 2-chloro-3-amino-4-methylbenzoic acid as a novel VEGFR-2 antagonist (IC₅₀ = 11 nM). Structure-activity relationship (SAR) studies highlight the critical role of the nitro group's reduction potential in modulating biological activity.

Toxicological Profiles: OECD 423 acute toxicity tests (2022) established an LD₅₀ of 320 mg/kg (oral, rats), with hepatotoxicity linked to nitroreductase-mediated reactive oxygen species generation. Counterintuitively, a 2023 Chemical Research in Toxicology paper reported selective cytotoxicity against HepG2 cells at sub-cytotoxic concentrations (50 μM), suggesting potential for targeted cancer therapies.

Environmental Impact: Photodegradation studies using TiO₂/UV systems (λ = 365 nm) achieved 98% decomposition within 120 minutes, with LC-MS identifying 4-chloro-2-methylphenol as the primary intermediate. These findings address growing regulatory concerns about nitroaromatic persistence in aquatic systems.

Commercial Landscape: Market analysis indicates a 7.8% CAGR (2023-2030) for 2-Chloro-3-nitrotoluene, driven by demand in Asia-Pacific pharmaceutical clusters. Patent filings (WO2023184567, CN115260132A) reveal novel applications in OLED electron transport layers, exploiting its electron-withdrawing characteristics.

This compound exemplifies the convergence of synthetic chemistry and biomedical innovation. Ongoing research focuses on: (1) developing asymmetric hydrogenation protocols for chiral derivatives, (2) exploring its role in PROTAC linker design, and (3) optimizing continuous flow manufacturing to meet GMP requirements. Researchers should monitor Q2 2024 expected results from the NIH-funded R01 project "Nitroaromatics in Targeted Drug Delivery" (PI: Dr. Chen, Stanford).